Cas no 1219912-25-0 (3-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1-(3-methoxyphenyl)urea)

• Product Name: 3-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1-(3-methoxyphenyl)urea
• CAS No: 1219912-25-0
• MF: C₁₆H₁₃ClN₄O₃
• MW: 344.752422094345
• CID: 6020361
• PubChem ID: 49676192
• Update Time: 2025-05-22

3-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1-(3-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1-(3-methoxyphenyl)urea
• 1-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3-(3-methoxyphenyl)urea
• CCG-336931
• 1219912-25-0
• 1-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-3-(3-methoxyphenyl)urea
• VU0519896-1
• F5772-9025
• AKOS024517903
• 3-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-1-(3-methoxyphenyl)urea

• Inchi： 1S/C16H13ClN4O3/c1-23-11-6-4-5-10(9-11)18-15(22)19-16-21-20-14(24-16)12-7-2-3-8-13(12)17/h2-9H,1H3,(H2,18,19,21,22)
• InChI Key： WANPKVMDTXMUQY-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(C2=CC=CC=C2Cl)O1)C(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 344.0676180g/mol
• Monoisotopic Mass: 344.0676180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1-(3-methoxyphenyl)urea

3-5-(2-Chlorophenyl)-1,3,4-Oxadiazol-2-yl-1-(3-methoxyphenyl)Urea: A Comprehensive Overview

The compound 3-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1-(3-methoxyphenyl)urea (CAS No. 1219912-25-0) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of urea derivatives, which are widely studied for their diverse applications in drug discovery and material science. The structure of this compound is characterized by the presence of a urea group, a 1,3,4-oxadiazole ring, and substituents such as 2-chlorophenyl and 3-methoxyphenyl groups, which contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. The oxadiazole ring is known for its aromaticity and ability to participate in hydrogen bonding, making it a valuable moiety in medicinal chemistry. The chlorophenyl group introduces electron-withdrawing effects, while the methoxyphenyl group contributes electron-donating properties, creating a balance that can be exploited for tuning the compound's reactivity and bioavailability.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that urea derivatives with heterocyclic rings like oxadiazole exhibit significant activity against various enzymes and receptors. For instance, research has demonstrated that this compound can act as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. The substituent effects on the phenyl rings play a crucial role in modulating the binding affinity and selectivity of the compound towards these targets.

In addition to its pharmacological applications, this compound has also been explored for its role in supramolecular chemistry. The combination of hydrogen-bonding capabilities from the urea and oxadiazole groups allows for the formation of self-assembled structures, which are highly sought after in nanotechnology and materials science. Recent studies have highlighted its ability to form stable supramolecular networks under specific conditions, opening new avenues for its use in advanced materials.

The synthesis of 3-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1-(3-methoxyphenyl)urea involves a series of well-established chemical reactions. The process typically begins with the preparation of the oxadiazole ring through condensation reactions involving carbonyl compounds and ammonia derivatives. Subsequent substitution reactions are then employed to introduce the chlorophenyl and methoxyphenyl groups at specific positions on the oxadiazole ring. Finally, the urea group is incorporated through nucleophilic attack on an appropriate electrophilic carbon center.

The structural elucidation of this compound has been achieved through advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, confirming the planar nature of the oxadiazole ring and the orientation of substituents around it. Such information is invaluable for understanding its interactions with biological systems and for designing analogs with improved properties.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits moderate biodegradation under aerobic conditions, though further research is needed to fully assess its environmental impact. Its toxicity profile has also been investigated using various assays, with results indicating low acute toxicity to aquatic organisms at concentrations relevant to industrial applications.

In conclusion, 3-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1-(3-methoxyphenyl)urea (CAS No. 1219912-25-0) represents a versatile molecule with a wide range of potential applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for further exploration in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to both academic and industrial advancements.